Cas no 425395-73-9 (4-Chloro-6-methylpyrimidine-5-carbonitrile)

4-Chloro-6-methylpyrimidine-5-carbonitrile is a versatile heterocyclic compound featuring a pyrimidine core substituted with chloro, methyl, and cyano functional groups. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloro group enhances electrophilic substitution potential, while the cyano moiety offers opportunities for nucleophilic addition or cyclization reactions. Its methyl substitution contributes to stability and influences regioselectivity in subsequent transformations. The compound is particularly useful in the preparation of biologically active molecules, including kinase inhibitors and antimicrobial agents. Its well-defined reactivity profile and compatibility with diverse reaction conditions make it a practical choice for medicinal chemistry and material science applications.

4-Chloro-6-methylpyrimidine-5-carbonitrile structure

425395-73-9 structure

Product Name:4-Chloro-6-methylpyrimidine-5-carbonitrile

CAS No:425395-73-9

MF:C₆H₄ClN₃

MW:153.569059371948

CID:2669889

PubChem ID:17856582

Update Time:2025-06-07

4-Chloro-6-methylpyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 4-CHLORO-5-CYANO-6-METHYLPYRIMIDINE
- 4-chloro-6-methylpyrimidine-5-carbonitrile
- AB54921
- EN300-107598
- Z1198261657
- 868-776-0
- ASA39573
- SCHEMBL1109104
- DB-218848
- AKOS006314917
- 425395-73-9
- 4-Chloro-6-methylpyrimidine-5-carbonitrile
- Inchi： 1S/C6H4ClN3/c1-4-5(2-8)6(7)10-3-9-4/h3H,1H3
- InChI Key： DGFULNPICFYUOW-UHFFFAOYSA-N
- SMILES： ClC1=C(C#N)C(C)=NC=N1

Computed Properties

Exact Mass: 153.0093748 g/mol
Monoisotopic Mass: 153.0093748 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 162
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 49.6
Molecular Weight: 153.57

4-Chloro-6-methylpyrimidine-5-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C991410-5mg	4-Chloro-6-methylpyrimidine-5-carbonitrile	425395-73-9		5mg	$ 50.00	2022-06-06
TRC	C991410-10mg	4-Chloro-6-methylpyrimidine-5-carbonitrile	425395-73-9		10mg	$ 70.00	2022-06-06
TRC	C991410-50mg	4-Chloro-6-methylpyrimidine-5-carbonitrile	425395-73-9		50mg	$ 230.00	2022-06-06
Chemenu	CM520036-1g	4-Chloro-6-methylpyrimidine-5-carbonitrile	425395-73-9	95%	1g	$815	2023-02-02
Enamine	EN300-107598-0.05g	4-chloro-6-methylpyrimidine-5-carbonitrile	425395-73-9	95%	0.05g	$537.0	2023-10-28
Enamine	EN300-107598-0.1g	4-chloro-6-methylpyrimidine-5-carbonitrile	425395-73-9	95%	0.1g	$701.0	2023-10-28
Enamine	EN300-107598-0.25g	4-chloro-6-methylpyrimidine-5-carbonitrile	425395-73-9	95%	0.25g	$999.0	2023-10-28
Enamine	EN300-107598-0.5g	4-chloro-6-methylpyrimidine-5-carbonitrile	425395-73-9	95%	0.5g	$1574.0	2023-10-28
Enamine	EN300-107598-1.0g	4-chloro-6-methylpyrimidine-5-carbonitrile	425395-73-9	95%	1g	$2019.0	2023-06-10
Enamine	EN300-107598-2.5g	4-chloro-6-methylpyrimidine-5-carbonitrile	425395-73-9	95%	2.5g	$3957.0	2023-10-28